8-(3,5-dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylbenzyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-3-methyl-7-[(2-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C19H20N6O2/c1-11-7-5-6-8-14(11)10-24-15-16(23(4)19(27)21-17(15)26)20-18(24)25-13(3)9-12(2)22-25/h5-9H,10H2,1-4H3,(H,21,26,27)
• InChI Key: LTVIAXDQVFLOJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C3=C(N=C2N4C(=CC(=N4)C)C)N(C(=O)NC3=O)C
• Molecular Formula: C19H20N6O2
• Molecular Weight: 364.4 g/mol

Description

8-(3,5-dimethyl-1H-pyrazol-1-yl)-3-methyl-7-(2-methylbenzyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H20N6O2 and its molecular weight is 364.409. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on related compounds has demonstrated innovative synthesis methods and explored their chemical properties. For instance, the synthesis of tricyclic derivatives incorporating the purine scaffold, such as triazino and triazolo[4,3-e]purine derivatives, has been described, highlighting efforts to establish new antineoplastic, anti-HIV-1, and antimicrobial agents. The chemical modifications aim to improve the therapeutic profile of purine derivatives, showing considerable activity against various cancer cell lines and pathogens (Ashour et al., 2012). Additionally, novel synthetic pathways for 6-purineselenyl and thiadiazolyl derivatives of purine diones have been developed, further expanding the chemical versatility and potential application of purine-based compounds (Gobouri, 2020).

Biological Activities

The therapeutic potential of purine derivatives is a significant area of research, with studies exploring their anticancer, anti-HIV, and antimicrobial activities. For example, certain derivatives have shown considerable anticancer activity against melanoma, non-small lung cancer, and breast cancer cell lines, as well as moderate anti-HIV-1 activity (Ashour et al., 2012). This highlights the compound's potential as a lead for further development into therapeutic agents.